Cas no 5435-45-0 ((2E)-2-phenylmethoxyiminobutanoic acid)
5435-45-0 structure
Product Name:(2E)-2-phenylmethoxyiminobutanoic acid
CAS No:5435-45-0
MF:C11H13NO3
MW:207.225823163986
CID:378585
PubChem ID:228485
Update Time:2025-04-19
(2E)-2-phenylmethoxyiminobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2E)-2-phenylmethoxyiminobutanoic acid
- 2-phenylmethoxyiminobutanoic acid
- (E)-2-Benzyloxyimino-buttersaeure
- (E)-2-benzyloxyimino-butyric acid
- 2-[(benzyloxy)imino]butanoic acid
- AG-F-88307
- AG-J-15512
- CTK1H4037
- CTK6C6379
- 5435-45-0
- SCHEMBL953786
- DTXSID00281377
-
- Inchi: 1S/C11H13NO3/c1-2-10(11(13)14)12-15-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,13,14)
- InChI Key: XMAAOPAZUBODOG-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)N=C(C(=O)O)CC
Computed Properties
- Exact Mass: 207.08959
- Monoisotopic Mass: 207.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.89
- LogP: 2.05380
(2E)-2-phenylmethoxyiminobutanoic acid Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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